Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers)
Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
64817-23-8
VCID:
VC0113454
InChI:
InChI=1S/C22H29N5O6S/c1-4-26-10-11-27(19(30)18(26)29)21(33)25-15(13-8-6-5-7-9-13)17(28)23-12-14-24-16(20(31)32)22(2,3)34-14/h5-9,14-16,24H,4,10-12H2,1-3H3,(H,23,28)(H,25,33)(H,31,32)/t14-,15-,16+/m1/s1
SMILES:
CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=CC=C2)C(=O)NCC3NC(C(S3)(C)C)C(=O)O
Molecular Formula:
C22H29N5O6S
Molecular Weight:
491.563
Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers)
CAS No.: 64817-23-8
Reference Standards
VCID: VC0113454
Molecular Formula: C22H29N5O6S
Molecular Weight: 491.563
CAS No. | 64817-23-8 |
---|---|
Product Name | Monodecarboxy Piperacilloic Acid (Mixture of Diastereomers) |
Molecular Formula | C22H29N5O6S |
Molecular Weight | 491.563 |
IUPAC Name | (2R,4S)-2-[[[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid |
Standard InChI | InChI=1S/C22H29N5O6S/c1-4-26-10-11-27(19(30)18(26)29)21(33)25-15(13-8-6-5-7-9-13)17(28)23-12-14-24-16(20(31)32)22(2,3)34-14/h5-9,14-16,24H,4,10-12H2,1-3H3,(H,23,28)(H,25,33)(H,31,32)/t14-,15-,16+/m1/s1 |
Standard InChIKey | PERAIFYAYPAERV-OAGGEKHMSA-N |
SMILES | CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=CC=C2)C(=O)NCC3NC(C(S3)(C)C)C(=O)O |
Synonyms | α-(4-Ethyl-2,3-dioxo-1-piperazinecarboxamido)benzylpenilloic Acid; [2R-[2α(R*),4β]]-2-[[[[[(4-Ethyl-2,3-dioxo-1-piperazinyl)carbonyl]amino]phenylacetyl]amino]methyl]-5,5-dimethyl-4-thiazolidinecarboxylic Acid; |
Last Modified | Aug 20 2021 |
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